molecular formula C6H14ClNS B6184239 [(3R)-piperidin-3-yl]methanethiol hydrochloride CAS No. 2624108-63-8

[(3R)-piperidin-3-yl]methanethiol hydrochloride

Cat. No. B6184239
CAS RN: 2624108-63-8
M. Wt: 167.7
InChI Key:
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Description

“[(3R)-piperidin-3-yl]methanethiol hydrochloride” is a chemical compound with the molecular formula C6H14ClNS . It is used for pharmaceutical testing .


Physical And Chemical Properties Analysis

The physical and chemical properties of “[(3R)-piperidin-3-yl]methanethiol hydrochloride” include a molecular weight of 167.7 . More detailed properties such as melting point, boiling point, and density are not available in the current resources.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [(3R)-piperidin-3-yl]methanethiol hydrochloride involves the reaction of piperidine with methanethiol followed by hydrochloric acid treatment.", "Starting Materials": [ "Piperidine", "Methanethiol", "Hydrochloric acid" ], "Reaction": [ "Add piperidine to a reaction flask", "Add methanethiol to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Add hydrochloric acid to the reaction mixture", "Stir the reaction mixture for an additional period of time", "Filter the resulting solid and wash with water", "Dry the solid to obtain [(3R)-piperidin-3-yl]methanethiol hydrochloride" ] }

CAS RN

2624108-63-8

Product Name

[(3R)-piperidin-3-yl]methanethiol hydrochloride

Molecular Formula

C6H14ClNS

Molecular Weight

167.7

Purity

95

Origin of Product

United States

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